Cas no 42217-03-8 (1-Chlorodocosane)
1-Chlorodocosane structure
Product Name:1-Chlorodocosane
CAS No:42217-03-8
MF:C22H45Cl
MW:345.045706510544
MDL:MFCD00039383
CID:333351
PubChem ID:87565846
Update Time:2025-04-19
1-Chlorodocosane Chemical and Physical Properties
Names and Identifiers
-
- Docosane, 1-chloro-
- 1-Chlorodocosane
- 1-chloro-docosane
- Behenyl chloride
- chlorodocosane
- Docosane,1-chloro
- docosayl chloride
- Docosyl Chloride
- n-docosyl chloride
- OACXFSZVCDOBKF-UHFFFAOYSA-N
- SBB061097
- ST51047164
- DTXSID20195043
- AKOS024390929
- CS-0205208
- MFCD00039383
- R9C54WF7BE
- NS00031125
- EINECS 255-710-5
- SCHEMBL4063990
- D89293
- 42217-03-8
- A902851
- FT-0639772
- DTXCID30117534
- DB-050874
-
- MDL: MFCD00039383
- Inchi: 1S/C22H45Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23/h2-22H2,1H3
- InChI Key: OACXFSZVCDOBKF-UHFFFAOYSA-N
- SMILES: ClCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 344.32100
- Monoisotopic Mass: 344.3209791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 23
- Rotatable Bond Count: 20
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 12.3
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not determined
- Density: 0.8886 (rough estimate)
- Melting Point: 38.0 to 43.0 deg-C
- Boiling Point: 436.35°C (rough estimate)
- Refractive Index: 1.4625 (estimate)
- PSA: 0.00000
- LogP: 9.04710
- Solubility: Not determined
1-Chlorodocosane Customs Data
- HS CODE:2903199000
- Customs Data:
China Customs Code:
2903199000Overview:
2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1-Chlorodocosane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153587-1g |
1-Chlorodocosane |
42217-03-8 | 98% | 1g |
¥121.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153587-25G |
1-Chlorodocosane |
42217-03-8 | 98% | 25g |
¥1369.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153587-5G |
1-Chlorodocosane |
42217-03-8 | 98% | 5g |
¥419.90 | 2023-09-03 | |
| abcr | AB139586-5 g |
1-Chlorodocosane, 96%; . |
42217-03-8 | 96% | 5g |
€82.30 | 2023-06-24 | |
| abcr | AB139586-25 g |
1-Chlorodocosane, 96%; . |
42217-03-8 | 96% | 25g |
€213.90 | 2023-06-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0775-25g |
1-Chlorodocosane |
42217-03-8 | 96.0%(GC) | 25g |
¥2215.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0775-5g |
1-Chlorodocosane |
42217-03-8 | 96.0%(GC) | 5g |
¥705.0 | 2022-06-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0775-5G |
1-Chlorodocosane |
42217-03-8 | >98.0%(GC) | 5g |
¥635.00 | 2023-06-14 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0775-25G |
1-Chlorodocosane |
42217-03-8 | >98.0%(GC) | 25g |
¥1995.00 | 2023-06-14 | |
| Chemenu | CM394851-25g |
1-Chlorodocosane |
42217-03-8 | 95%+ | 25g |
$314 | 2023-02-02 |
1-Chlorodocosane Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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